Cas no 1446509-65-4 (2-(4-Aminopyridin-2-yl)-2-methylpropanenitrile)

• Product Name: 2-(4-Aminopyridin-2-yl)-2-methylpropanenitrile
• CAS No: 1446509-65-4
• MF: C₉H₁₁N₃
• MW: 161.203741312027
• MDL: MFCD28405261
• CID: 4600353
• PubChem ID: 118798119
• Update Time: 2025-11-02

2-(4-Aminopyridin-2-yl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-Aminopyridin-2-yl)-2-methylpropanenitrile
• Aminopyridin-2-yl)-2-methylpropanenitrile
• BS-50435
• MFCD28405261
• SCHEMBL25701890
• CS-0197606
• 1446509-65-4
• DB-111546

• MDL： MFCD28405261
• Inchi： 1S/C9H11N3/c1-9(2,6-10)8-5-7(11)3-4-12-8/h3-5H,1-2H3,(H2,11,12)
• InChI Key： OAJWZRKXQJKDNX-UHFFFAOYSA-N
• SMILES： N1C=CC(=CC=1C(C#N)(C)C)N

Computed Properties

• Exact Mass: 161.095297364g/mol
• Monoisotopic Mass: 161.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 62.7

Additional information on 2-(4-Aminopyridin-2-yl)-2-methylpropanenitrile

Comprehensive Overview of 2-(4-Aminopyridin-2-yl)-2-methylpropanenitrile (CAS No. 1446509-65-4)

2-(4-Aminopyridin-2-yl)-2-methylpropanenitrile (CAS No. 1446509-65-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrile derivative, featuring an aminopyridine moiety, is widely recognized for its potential as a key intermediate in the synthesis of biologically active molecules. Its unique structural characteristics make it a valuable building block in drug discovery and development.

The molecular structure of 2-(4-Aminopyridin-2-yl)-2-methylpropanenitrile combines a pyridine ring with an amino group at the 4-position and a nitrile-functionalized isopropyl group at the 2-position. This arrangement provides multiple sites for chemical modification, making it particularly useful in medicinal chemistry applications. Researchers have explored its utility in creating compounds with potential therapeutic effects, particularly in areas such as kinase inhibition and central nervous system targeting.

Recent scientific literature highlights the growing importance of aminopyridine derivatives in developing new pharmaceutical agents. The 2-methylpropanenitrile side chain in this compound offers enhanced stability and improved pharmacokinetic properties compared to simpler pyridine derivatives. These characteristics have made CAS 1446509-65-4 a subject of interest in several patent applications related to novel drug formulations.

In synthetic chemistry, 2-(4-Aminopyridin-2-yl)-2-methylpropanenitrile serves as a versatile precursor for various heterocyclic compounds. Its nitrile group can undergo diverse transformations, including hydrolysis to carboxylic acids, reduction to primary amines, or cyclization reactions to form more complex structures. These synthetic pathways are particularly valuable in creating libraries of compounds for high-throughput screening in drug discovery programs.

The compound's physicochemical properties have been extensively studied to support its applications. With a molecular weight of 175.22 g/mol, 2-(4-Aminopyridin-2-yl)-2-methylpropanenitrile typically appears as a white to off-white crystalline powder under standard conditions. Its solubility profile shows moderate solubility in polar organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), while being less soluble in non-polar solvents and water.

Quality control parameters for CAS 1446509-65-4 typically include HPLC purity assessment, moisture content determination, and residual solvent analysis. These specifications are crucial for ensuring the compound's suitability in sensitive pharmaceutical applications. Advanced analytical techniques like mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to confirm the identity and purity of this material.

From a safety perspective, 2-(4-Aminopyridin-2-yl)-2-methylpropanenitrile requires standard laboratory handling procedures. While not classified as highly hazardous, appropriate personal protective equipment including gloves and safety glasses should be used when working with this compound. Proper ventilation is recommended to minimize exposure to dust or vapors that may occur during handling.

The commercial availability of 1446509-65-4 has increased in recent years to meet growing demand from research institutions and pharmaceutical companies. Several specialty chemical suppliers now offer this compound in various quantities, from milligram-scale for initial research to kilogram quantities for process development. Pricing typically reflects the high purity grades required for pharmaceutical applications.

Current research trends involving 2-(4-Aminopyridin-2-yl)-2-methylpropanenitrile focus on its potential in developing kinase inhibitors, particularly for cancer therapeutics. The aminopyridine core is known to interact with ATP-binding sites in various kinases, making derivatives of this compound promising candidates for targeted therapies. Several research groups have published work exploring structure-activity relationships around this molecular scaffold.

Environmental considerations for CAS 1446509-65-4 include proper disposal methods according to local regulations. While comprehensive ecotoxicity data may be limited for this specific compound, general guidelines for nitrile-containing substances suggest avoiding release into waterways or soil. Many research institutions implement dedicated waste streams for nitrogen-containing heterocycles to ensure environmentally responsible handling.

Looking ahead, the future applications of 2-(4-Aminopyridin-2-yl)-2-methylpropanenitrile appear promising. Its structural features align well with current medicinal chemistry strategies that emphasize fragment-based drug discovery. The compound's moderate complexity and multiple functional groups make it an attractive starting point for developing more elaborate pharmacophores with improved target specificity and drug-like properties.

For researchers seeking alternatives or related compounds, structural analogs of 1446509-65-4 might include variations in the pyridine substitution pattern or modifications to the nitrile-bearing side chain. Such derivatives are often explored to optimize physicochemical properties or biological activity in specific therapeutic contexts. The scientific literature contains numerous examples of successful modifications to this core structure.

In conclusion, 2-(4-Aminopyridin-2-yl)-2-methylpropanenitrile represents an important building block in modern pharmaceutical research. Its combination of synthetic versatility and biological relevance ensures continued interest from the scientific community. As drug discovery efforts become increasingly sophisticated, compounds like CAS 1446509-65-4 will likely play a crucial role in developing the next generation of therapeutic agents across multiple disease areas.